Cas no 125719-13-3 (ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate)

• Product Name: ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate
• CAS No: 125719-13-3
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 2358188
• PubChem ID: 5098089
• Update Time: 2025-05-19

ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate
• AKOS022005507
• SR-01000082667-1
• Ethyl 2-(2-((tert-butoxycarbonyl)amino)-3-phenylpropanamido)acetate
• Ethyl 2-[2-(Boc-amino)-3-phenylpropanamido]acetate
• 125719-13-3
• SCHEMBL10944784
• ethyl 2-(2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanamido)acetate
• ethyl 2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]acetate
• AKOS001681535
• Ethyl (tert-butoxycarbonyl)phenylalanylglycinate
• CS-0443351
• SR-01000082667
• Ethyl2-(2-((tert-butoxycarbonyl)amino)-3-phenylpropanamido)acetate

• MDL： MFCD01605858
• Inchi： 1S/C18H26N2O5/c1-5-24-15(21)12-19-16(22)14(11-13-9-7-6-8-10-13)20-17(23)25-18(2,3)4/h6-10,14H,5,11-12H2,1-4H3,(H,19,22)(H,20,23)
• InChI Key： RGIBNLUTUQVQMZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(=O)OCC)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 350.18417193Da
• Monoisotopic Mass: 350.18417193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate

Comprehensive Overview of Ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate (CAS No. 125719-13-3)

Ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate (CAS No. 125719-13-3) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its molecular structure features a tert-butoxycarbonyl (Boc) protecting group, a phenylalanine derivative, and an ethyl ester moiety, making it a versatile intermediate in modern synthetic chemistry. The compound's unique properties have garnered significant attention in academic and industrial laboratories, particularly in the development of novel therapeutics and bioactive molecules.

In recent years, the demand for Boc-protected amino acid derivatives like Ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Boc-protected phenylalanine analogs" or "ethyl ester peptide coupling reagents," reflecting the compound's importance in creating complex peptide architectures. The Boc group offers excellent stability under basic conditions while being selectively removable under acidic conditions, a feature highly valued in multi-step synthetic routes.

The compound's applications extend beyond traditional peptide chemistry. With the growing interest in targeted drug delivery systems and prodrug design, CAS 125719-13-3 serves as a valuable building block for conjugating therapeutic agents to carrier molecules. Its phenylpropanamido segment provides aromatic interactions crucial for molecular recognition, while the ethyl acetate terminus enhances solubility in organic solvents—a property frequently queried in chemical forums regarding "solubility of Boc-amino acid esters."

Quality parameters for Ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate typically include HPLC purity (>98%), specific optical rotation, and stringent limits on residual solvents. Analytical techniques like LC-MS and NMR are essential for verification, addressing common search queries such as "NMR characterization of Boc-protected dipeptide esters." The compound's stability profile—another frequently researched topic—shows optimal performance when stored at 2-8°C under inert atmosphere, with degradation primarily occurring through hydrolysis of the ester bond.

From an industrial perspective, scale-up synthesis of CAS 125719-13-3 requires careful optimization to maintain stereochemical integrity. Process chemists often investigate "green chemistry approaches for Boc deprotection" or "continuous flow synthesis of peptide intermediates," reflecting the pharmaceutical industry's drive toward sustainable manufacturing. The compound's chiral center at the phenylalanine moiety necessitates precise control during production to ensure enantiomeric purity—a critical factor for biological activity.

Emerging research trends highlight the compound's potential in bioconjugation chemistry, particularly for creating antibody-drug conjugates (ADCs) and fluorescent probes. The reactive acetate ester group allows for subsequent transformations, enabling linkage to various functional groups—a property that answers frequent search terms like "modification of C-terminal peptide esters." These applications position Ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate as a key player in the expanding field of precision medicine.

Regulatory compliance for 125719-13-3 follows standard guidelines for research chemicals, with proper documentation required for international shipping. Safety data sheets emphasize standard laboratory precautions, addressing common concerns about "handling Boc-amino acid derivatives." The compound's non-hazardous nature under normal conditions makes it accessible to researchers worldwide, contributing to its widespread use in academic and commercial settings.

Future developments may see Ethyl 2-(2-(tert-butoxycarbonylamino)-3-phenylpropanamido)acetate employed in novel drug discovery platforms, particularly for peptidomimetic design and macrocyclic compound synthesis. Its structural features align with current interests in "constrained peptide therapeutics" and "oral bioavailability enhancement strategies"—topics dominating recent medicinal chemistry literature. As synthetic methodologies advance, this compound will likely remain a cornerstone in the toolkit of organic chemists and pharmaceutical researchers.